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Compound of Interest

Compound Name: Copper;hydrate

Cat. No.: B13894138

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental chemical and physical

properties of copper sulfate pentahydrate, a compound with significant applications across

various scientific disciplines, including its use as a fungicide and in organic synthesis.

Core Properties of Copper Sulfate Pentahydrate
Copper sulfate pentahydrate, also known as blue vitriol or bluestone, is the most common

hydrate of copper(II) sulfate.[1][2] It is a bright blue crystalline solid that is odorless and has a

nauseating metallic taste.[3][4][5] The compound is readily soluble in water and methanol but

insoluble in ethanol.[4][5]

The vibrant blue color of the crystalline powder is attributed to the water of hydration; upon

heating, it loses water molecules and transforms into the white anhydrous form of copper

sulfate.[1][2] This reversible hydration and dehydration process is a key characteristic of the

compound.
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The fundamental quantitative data for copper sulfate pentahydrate is summarized in the table

below for quick reference.

Property Value

Chemical Formula CuSO₄·5H₂O[3][4][6]

Molecular Weight 249.68 g/mol [6][7]

Appearance Blue crystalline granules or powder[3][5]

Density 2.286 g/cm³[1]

CAS Number 7758-99-8[1][4][6]

Experimental Protocol: Dehydration of Copper
Sulfate Pentahydrate
The dehydration of copper sulfate pentahydrate is a classic experiment demonstrating the

properties of hydrates. The process involves the sequential removal of water molecules upon

heating.

Methodology:

Sample Preparation: A precisely weighed sample of copper sulfate pentahydrate crystals is

placed in a dry evaporating dish.

Initial Heating: The dish is gently heated to approximately 63 °C. At this temperature, the

compound loses two of its water molecules.[1]

Intermediate Heating: The temperature is then increased to 109 °C, causing the loss of two

more water molecules.[1]

Final Heating: Finally, the sample is heated to 200 °C to remove the last water molecule,

resulting in the formation of anhydrous copper sulfate.[1]

Observation: Throughout the heating process, the color of the substance changes from a

vibrant blue to a grayish-white powder.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Copper-sulfate-pentahydrate
https://thechemco.com/chemical/copper-sulfate-pentahydrate/
https://www.adventchembio.com/fine-research-chemicals/copperii-sulphate-pentahydrate-cupric-sulphate-pentahydrate-90382
https://www.adventchembio.com/fine-research-chemicals/copperii-sulphate-pentahydrate-cupric-sulphate-pentahydrate-90382
https://www.cig-global.com/copper-sulfate-pentahydrate/
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-sulfate-pentahydrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6705282.htm
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://thechemco.com/chemical/copper-sulfate-pentahydrate/
https://www.adventchembio.com/fine-research-chemicals/copperii-sulphate-pentahydrate-cupric-sulphate-pentahydrate-90382
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rehydration: The anhydrous copper sulfate can be rehydrated by adding water, at which

point its blue color will be restored in an exothermic reaction.[1]

Logical Workflow: Thermal Decomposition Pathway
The following diagram illustrates the stepwise dehydration of copper sulfate pentahydrate as a

function of increasing temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 6 Tech Support

https://en.wikipedia.org/wiki/Copper(II)_sulfate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating to 63°C
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Click to download full resolution via product page

Thermal Decomposition of Copper Sulfate Pentahydrate

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b13894138/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-copper-sulfate-pentahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13894138?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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